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Compound of Interest

Compound Name: Resorantel

Cat. No.: B1216813 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is a critical component of laboratory operations. This

guide provides essential safety and logistical information for the proper disposal of Resorantel,
a benzamide derivative used as an anthelmintic. Adherence to these procedures is paramount

for personnel safety and environmental protection.

Chemical and Physical Properties of Resorantel
A summary of the key quantitative data for Resorantel is presented below. This information is

crucial for a comprehensive understanding of the compound's characteristics to inform safe

handling and disposal practices.

Property Value Source

Molecular Formula C₁₃H₁₀BrNO₃ [1][2]

Molecular Weight 308.13 g/mol [1][2]

CAS Number 20788-07-2 [1][2]

Appearance White to off-white solid [3]

Solubility (DMSO) 250 mg/mL (811.35 mM) [3]
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Standard Operating Procedure for Resorantel
Disposal
Given that a specific Safety Data Sheet (SDS) with detailed disposal instructions for

Resorantel was not identified, the following procedural guidance is based on general best

practices for the disposal of research chemicals of this nature. It is imperative to consult your

institution's specific hazardous waste management protocols and, if available, a substance-

specific SDS.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

goggles, and a lab coat.

2. Disposal of Unused or Waste Resorantel:

Do not dispose of Resorantel down the drain or in regular trash.

Unused or waste Resorantel should be collected in a designated, properly labeled

hazardous waste container.

The container must be compatible with the chemical and clearly labeled with "Hazardous

Waste" and the full chemical name "Resorantel".

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Follow your institution's procedures for the pickup and disposal of chemical waste.

3. Disposal of Empty Containers:

Empty containers that held Resorantel should be triple-rinsed with a suitable solvent (e.g.,

ethanol or acetone).

The rinsate must be collected and disposed of as hazardous chemical waste.
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After triple-rinsing, the container can typically be disposed of as non-hazardous waste,

though institutional policies may vary.

4. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

chemical absorbent pads).

Collect the absorbent material and the spilled substance into a designated hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal as

hazardous waste.

For large spills, contact your institution's environmental health and safety (EHS) office

immediately.

5. Decontamination of Labware:

Glassware and other lab equipment contaminated with Resorantel should be

decontaminated by rinsing with an appropriate solvent.

The solvent rinsate must be collected and disposed of as hazardous waste.

Experimental Protocols
Detailed experimental protocols for the use of Resorantel as an anthelmintic in sheep have

been described in research literature. One study administered a single oral dose of 65 mg/kg to

sheep naturally infected with paramphistomiasis.[3] The study monitored the clinical signs and

general condition of the animals post-treatment.[3] For in vitro studies, stock solutions can be

prepared by dissolving Resorantel in DMSO.[3][4]

Resorantel Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Resorantel and associated materials in a laboratory setting.
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Caption: Logical workflow for the safe disposal of Resorantel waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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